Cas no 109282-32-8 (7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-(hydroxymethyl)-, (2-exo,3-exo,5-endo)- (9CI))

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-(hydroxymethyl)-, (2-exo,3-exo,5-endo)- (9CI)
• CAS No: 109282-32-8
• MF: C₉H₁₂O₆
• MW: 216.187983512878
• CID: 161408
• PubChem ID: 3065932
• Update Time: 2025-04-19

7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-(hydroxymethyl)-, (2-exo,3-exo,5-endo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-(hydroxymethyl)-, (2-exo,3-exo,5-endo)- (9CI)
• (1R,2R,3S,4S,5R)-5-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• 5-(Hydroxymethyl)-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• DTXSID30911079
• 109282-32-8
• (2-exo,3-exo,5-endo)-5-(Hydroxymethyl)-7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid
• 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 5-(hydroxymethyl)-, (2-exo,3-exo,5-endo)-

• Inchi： 1S/C9H12O6/c10-2-3-1-4-5(8(11)12)6(9(13)14)7(3)15-4/h3-7,10H,1-2H2,(H,11,12)(H,13,14)/t3-,4-,5+,6+,7+/m1/s1
• InChI Key： AXYXTSFNIIJZED-VEIUFWFVSA-N
• SMILES： O1[C@@H]2C[C@H](CO)[C@H]1[C@@H](C(=O)O)[C@H]2C(=O)O

Computed Properties

• Exact Mass: 216.06336
• Monoisotopic Mass: 216.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.551
• Boiling Point: 515.7°C at 760 mmHg
• Flash Point: 212.8°C
• Refractive Index: 1.57
• PSA: 104.06